Cas no 1021142-80-2 (5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole)
1021142-80-2 structure
Product Name:5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole
CAS No:1021142-80-2
MF:C3H3F3N4
MW:152.077929735184
CID:6025262
PubChem ID:28602439
Update Time:2024-01-16
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole
- 5-(2,2,2-trifluoroethyl)-1H-1,2,3,4-tetrazole
- EN300-1263313
- AUAYQCGQHJOVPA-UHFFFAOYSA-N
- SCHEMBL16829006
- AKOS000261953
- 5-(2,2,2-trifluoroethyl)-2H-tetrazole
- 1021142-80-2
-
- Inchi： 1S/C3H3F3N4/c4-3(5,6)1-2-7-9-10-8-2/h1H2,(H,7,8,9,10)
- InChI Key： AUAYQCGQHJOVPA-UHFFFAOYSA-N
- SMILES： N1C(CC(F)(F)F)=NN=N1
Computed Properties
- Exact Mass: 152.03098060g/mol
- Monoisotopic Mass: 152.03098060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 54.5Ų
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1263313-1.0g |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-3473991-50mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 50mg |
$174.0 | 2023-10-02 | |
| Enamine | EN300-3473991-100mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 100mg |
$257.0 | 2023-10-02 | |
| Enamine | EN300-3473991-250mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 250mg |
$367.0 | 2023-10-02 | |
| Enamine | EN300-3473991-500mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 500mg |
$579.0 | 2023-10-02 | |
| Enamine | EN300-3473991-1000mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 1000mg |
$743.0 | 2023-10-02 | |
| Enamine | EN300-3473991-2500mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 2500mg |
$1454.0 | 2023-10-02 | |
| Enamine | EN300-3473991-5000mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 5000mg |
$2152.0 | 2023-10-02 | |
| Enamine | EN300-3473991-10000mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95.0% | 10000mg |
$3191.0 | 2023-10-02 | |
| Aaron | AR028821-50mg |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole |
1021142-80-2 | 95% | 50mg |
$265.00 | 2025-02-17 |
5-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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